Cas no 188637-69-6 (2-bromo-6-(chloromethyl)pyridine hydrochloride)

• Product Name: 2-bromo-6-(chloromethyl)pyridine hydrochloride
• CAS No: 188637-69-6
• MF: C₆H₆BrCl₂N
• MW: 242.928538799286
• CID: 1383480
• PubChem ID: 53416674
• Update Time: 2025-10-28

2-bromo-6-(chloromethyl)pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-(chloromethyl)pyridine hydrochloride
• 2-Bromo-6-(chloromethyl)pyridine hydrochloride (1:1)
• pyridine, 2-bromo-6-(chloromethyl)-, hydrochloride (1:1)
• LogP
• 2-BROMO-6-(CHLOROMETHYL)PYRIDINEHYDROCHLORIDE
• EN300-220928
• DTXSID70697209
• 188637-69-6
• G81649
• YUADUYQBMVFPNE-UHFFFAOYSA-N
• 2-bromo-6-(chloromethyl)pyridine;hydrochloride
• 2-Bromo-6-(chloromethyl)pyridine--hydrogen chloride (1/1)
• SCHEMBL1193284
• AB59969
• J-508426
• AMY30300
• DB-089819

• Inchi： 1S/C6H5BrClN.ClH/c7-6-3-1-2-5(4-8)9-6;/h1-3H,4H2;1H
• InChI Key： YUADUYQBMVFPNE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(CCl)=N1.Cl

Computed Properties

• Exact Mass: 240.90618
• Monoisotopic Mass: 240.906
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9A^2

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-bromo-6-(chloromethyl)pyridine hydrochloride

Comprehensive Guide to 2-Bromo-6-(chloromethyl)pyridine Hydrochloride (CAS No. 188637-69-6): Properties, Applications, and Market Insights

2-Bromo-6-(chloromethyl)pyridine hydrochloride (CAS No. 188637-69-6) is a versatile heterocyclic compound widely used in pharmaceutical and agrochemical research. This pyridine derivative has gained significant attention due to its unique structural features, making it a valuable intermediate in organic synthesis. With the increasing demand for specialty chemicals in drug discovery, this compound has become a subject of interest for researchers and manufacturers alike.

The molecular structure of 2-bromo-6-(chloromethyl)pyridine hydrochloride combines a pyridine ring with both bromo and chloromethyl functional groups, offering multiple reactive sites for chemical transformations. This characteristic makes it particularly useful in cross-coupling reactions, a topic frequently searched by synthetic chemists. Recent studies highlight its application in creating complex molecular architectures, especially in the development of novel pharmaceutical compounds targeting various therapeutic areas.

One of the most searched questions regarding CAS 188637-69-6 relates to its solubility and stability properties. The hydrochloride salt form of this compound demonstrates good solubility in polar solvents like water, methanol, and dimethyl sulfoxide (DMSO), which is crucial for many laboratory applications. Researchers often inquire about optimal storage conditions, with recommendations suggesting protection from moisture and storage at room temperature for long-term stability.

In pharmaceutical applications, 2-bromo-6-(chloromethyl)pyridine hydrochloride serves as a key building block for small molecule drugs. Its structural features allow for the creation of compounds with potential biological activity, particularly in central nervous system (CNS) disorders and anti-inflammatory therapies. The compound's versatility aligns with current trends in fragment-based drug discovery, a hot topic in medicinal chemistry circles.

The agrochemical industry also benefits from 2-bromo-6-(chloromethyl)pyridine hydrochloride, where it's used in synthesizing novel crop protection agents. With growing concerns about sustainable agriculture and reduced environmental impact, researchers are exploring its derivatives as potential alternatives to conventional pesticides. This application area has seen increased search volume as the agricultural sector seeks more eco-friendly solutions.

From a synthetic chemistry perspective, the compound's bromo and chloromethyl groups offer distinct advantages. The bromine atom participates well in metal-catalyzed coupling reactions, while the chloromethyl group serves as an excellent leaving group for nucleophilic substitutions. These properties make it a favorite among chemists working on complex molecule synthesis, particularly in academic and industrial research settings.

Market analysis shows steady growth in demand for 2-bromo-6-(chloromethyl)pyridine hydrochloride, driven by expanding pharmaceutical R&D budgets and increasing agrochemical innovation. Suppliers have noted particular interest from contract research organizations (CROs) and generic drug manufacturers. The compound's cost-effectiveness compared to more specialized intermediates contributes to its popularity in various chemical synthesis workflows.

Quality control is another frequently searched aspect regarding CAS 188637-69-6. Reputable manufacturers typically provide high-purity grades (>98%) with comprehensive analytical data, including HPLC, NMR, and mass spectrometry results. The compound's characterization is crucial for researchers who need to verify its identity and purity before use in sensitive reactions.

Recent publications have highlighted innovative uses of 2-bromo-6-(chloromethyl)pyridine hydrochloride in materials science, particularly in creating functionalized polymers and coordination complexes. This expansion into new application areas reflects the compound's growing importance beyond traditional pharmaceutical uses, addressing another common search query about novel applications.

Safety considerations for handling 2-bromo-6-(chloromethyl)pyridine hydrochloride follow standard laboratory protocols for chemical intermediates. While not classified as extremely hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended. This information addresses another common search concern among laboratory personnel working with this compound.

The synthesis of 2-bromo-6-(chloromethyl)pyridine hydrochloride typically involves multi-step processes starting from commercially available pyridine derivatives. Process optimization has been a focus area for manufacturers aiming to improve yields and reduce production costs, responding to market demands for more cost-efficient intermediates.

Looking ahead, the future of 2-bromo-6-(chloromethyl)pyridine hydrochloride appears promising as research continues to uncover new applications. Its role in developing targeted therapies and specialty chemicals positions it as a compound of ongoing interest in both academic and industrial chemistry. As synthetic methodologies advance and new therapeutic targets emerge, this versatile building block will likely maintain its importance in chemical research and development.